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Compound of Interest

Compound Name: N,N-dimethyl-1-naphthylamine

Cat. No.: B146779

This technical guide provides a comprehensive overview of the chemical and physical
properties of N,N-dimethyl-1-naphthylamine, with a focus on its application in scientific
research. This document is intended for researchers, scientists, and professionals in the field of
drug development and chemical analysis.

Core Properties of N,N-dimethyl-1-naphthylamine

N,N-dimethyl-1-naphthylamine is an aromatic amine that is utilized as a reagent in various
chemical assays, most notably for the detection of nitrites.[1][2] Its core physicochemical
properties are summarized in the table below for easy reference.
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Property Value

Molecular Formula C12H13N

Molecular Weight 171.24 g/mol

Appearance Clear, very slight yellow to dark yellow liquid[3]
Density 1.042 g/mL at 25 °C[1][4]

Boiling Point 139-140 °C at 13 mmHg[1][4]

Refractive Index

n20/D 1.622[1][3]

Solubility

Insoluble in water

N Room temperature, protected from light.[1] May
Storage Conditions - ) )
be sensitive to air and moisture.[3]

CAS Number 86-56-6[3]

Key Application: The Nitrate Reduction Test

A primary application of N,N-dimethyl-1-naphthylamine is in the nitrate reduction test, a
biochemical assay used to determine the ability of microorganisms to reduce nitrate to nitrite.[1]
[2][5] This test is a critical component in the identification and differentiation of various bacterial
species, particularly within the Enterobacteriaceae family.

The underlying principle of this test is the Griess reaction. In this reaction, if the microorganism
has reduced nitrate to nitrite, the nitrite reacts with sulfanilic acid in an acidic environment to
form a diazonium salt. This intermediate then couples with N,N-dimethyl-1-naphthylamine to
produce a red-colored azo dye, indicating a positive result.[1][2][5][6]

Experimental Protocol: Nitrate Reduction Test

The following is a detailed methodology for performing the nitrate reduction test in a laboratory
setting.

Materials:

 Nitrate Broth (containing 0.1% potassium nitrate)
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e Reagent A: Sulfanilic acid solution (0.8% in 5N acetic acid)

e Reagent B: N,N-dimethyl-1-naphthylamine solution (0.6% in 5N acetic acid)
e Zinc dust (nitrate-free)

o Pure culture of the test microorganism

 Incubator

 Sterile test tubes

 Inoculating loop

Procedure:

Inoculate a tube of nitrate broth with a pure culture of the test microorganism.

 Incubate the inoculated tube at the optimal growth temperature for the microorganism
(typically 35-37°C) for 24-48 hours.[7]

 After incubation, examine the broth for turbidity to confirm bacterial growth.

e Add 5-10 drops of Reagent A (Sulfanilic acid) to the culture tube.

e Add 5-10 drops of Reagent B (N,N-dimethyl-1-naphthylamine) to the culture tube.
» Gently shake the tube to mix the reagents.

e Observe for a color change within 1-2 minutes.

Interpretation of Results:

» Positive Result: The development of a red or pink color indicates that nitrate has been
reduced to nitrite.

o Negative Result (Initial): If no color change occurs, it can mean one of two things: either
nitrate was not reduced, or it was further reduced to other nitrogenous compounds such as
ammonia or nitrogen gas.
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» Confirmation of Negative Result: To differentiate between the two possibilities in a negative
result, a small amount of zinc dust is added to the tube.

o If ared color develops after the addition of zinc, it indicates that nitrate was still present
and the test is truly negative for nitrate reduction by the organism. The zinc chemically
reduced the nitrate to nitrite.

o If no color change occurs after the addition of zinc, it confirms that the nitrate was reduced
by the organism beyond nitrite to other nitrogen compounds, and the result is considered
positive for nitrate reduction.

Visualizing the Griess Reaction

The following diagram illustrates the chemical workflow of the Griess reaction, which is the
basis for the nitrate reduction test.
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Caption: Workflow of the Griess reaction for nitrite detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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